Cas no 1372096-39-3 (3-Bromo-1H-indole-6-carboxaldehyde)

• Product Name: 3-Bromo-1H-indole-6-carboxaldehyde
• CAS No: 1372096-39-3
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD21647874
• CID: 3043515
• PubChem ID: 74787786
• Update Time: 2024-03-01

3-Bromo-1H-indole-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-indole-6-carboxaldehyde
• 3-bromo-1H-indole-6-carbaldehyde
• 1H-Indole-6-carboxaldehyde, 3-bromo-

• MDL： MFCD21647874
• Inchi： 1S/C9H6BrNO/c10-8-4-11-9-3-6(5-12)1-2-7(8)9/h1-5,11H
• InChI Key： JUBYDSVZRYKBTH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C=O)=C2)C(Br)=C1

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles